Cas no 1361836-49-8 (2',6'-Dichloro-6-fluoro-biphenyl-2-carboxylic acid ethyl ester)

• Product Name: 2',6'-Dichloro-6-fluoro-biphenyl-2-carboxylic acid ethyl ester
• CAS No: 1361836-49-8
• MF: C₁₅H₁₁Cl₂FO₂
• MW: 313.151046037674
• CID: 4991700
• Update Time: 2025-10-29

2',6'-Dichloro-6-fluoro-biphenyl-2-carboxylic acid ethyl ester Chemical and Physical Properties

Names and Identifiers

• 2',6'-Dichloro-6-fluoro-biphenyl-2-carboxylic acid ethyl ester

• Inchi： 1S/C15H11Cl2FO2/c1-2-20-15(19)9-5-3-8-12(18)13(9)14-10(16)6-4-7-11(14)17/h3-8H,2H2,1H3
• InChI Key： VQVOGAOTGOSZSE-UHFFFAOYSA-N
• SMILES： ClC1C=CC=C(C=1C1C(=CC=CC=1C(=O)OCC)F)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 330
• XLogP3: 5.1
• Topological Polar Surface Area: 26.3

Additional information on 2',6'-Dichloro-6-fluoro-biphenyl-2-carboxylic acid ethyl ester

Introduction to 2',6'-Dichloro-6-fluoro-biphenyl-2-carboxylic acid ethyl ester (CAS No. 1361836-49-8)

2',6'-Dichloro-6-fluoro-biphenyl-2-carboxylic acid ethyl ester, identified by the Chemical Abstracts Service Number (CAS No.) 1361836-49-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and agrochemical research. This compound belongs to the biphenyl derivatives, a class of molecules known for their diverse biological activities and structural versatility. The presence of both chloro and fluoro substituents on the biphenyl core enhances its reactivity and potential utility in synthetic chemistry, making it a valuable intermediate in the development of novel bioactive molecules.

The structural features of 2',6'-Dichloro-6-fluoro-biphenyl-2-carboxylic acid ethyl ester make it particularly interesting for medicinal chemists. The electron-withdrawing nature of the chloro groups and the electron-donating effect of the fluoro group create a unique electronic environment that can influence the compound's interactions with biological targets. This balance of substitution patterns is often exploited in drug design to optimize potency, selectivity, and pharmacokinetic properties.

In recent years, there has been growing interest in biphenyl-based compounds due to their reported activities against various diseases, including cancer, infectious diseases, and neurological disorders. The ethyl ester functionality in this compound not only serves as a protective group for the carboxylic acid moiety but also introduces additional reactivity that can be leveraged in further synthetic transformations. This makes 2',6'-Dichloro-6-fluoro-biphenyl-2-carboxylic acid ethyl ester a versatile building block for constructing more complex molecules.

One of the most compelling aspects of this compound is its potential application in the synthesis of kinase inhibitors. Kinases are enzymes that play a crucial role in many cellular processes, and dysregulation of kinase activity is implicated in numerous diseases, particularly cancer. Researchers have demonstrated that biphenyl derivatives can serve as effective kinase inhibitors by binding to the ATP-binding site or other critical domains of these enzymes. The dichloro and fluoro substituents in 2',6'-Dichloro-6-fluoro-biphenyl-2-carboxylic acid ethyl ester are particularly well-suited for interacting with the hinge region of kinases, a common pharmacophore for kinase inhibitors.

Recent studies have highlighted the importance of fluorine atoms in drug design due to their ability to modulate metabolic stability, lipophilicity, and binding affinity. The presence of a fluoro group at the 6-position of the biphenyl ring in this compound likely contributes to its bioavailability and binding interactions with biological targets. Furthermore, the dichloro substitution at the 2' and 6' positions enhances its lipophilicity, which is often desirable for oral bioavailability and membrane permeability.

The carboxylic acid ethyl ester functionality provides an additional layer of chemical diversity, allowing for further derivatization through hydrolysis or transesterification reactions. This flexibility makes 2',6'-Dichloro-6-fluoro-biphenyl-2-carboxylic acid ethyl ester a valuable intermediate for synthesizing a wide range of analogs with tailored properties. For instance, replacing the ethyl ester with other leaving groups or introducing additional substituents can lead to novel compounds with enhanced biological activity or improved pharmacokinetic profiles.

In addition to its pharmaceutical applications, this compound has shown promise in agrochemical research. Biphenyl derivatives are known for their herbicidal, fungicidal, and insecticidal properties, and modifications to their structure can lead to more effective crop protection agents. The dichloro and fluoro substituents may contribute to enhanced pesticidal activity by improving binding affinity to target enzymes or receptors in pests.

The synthesis of 2',6'-Dichloro-6-fluoro-biphenyl-2-carboxylic acid ethyl ester typically involves multi-step organic reactions starting from commercially available biphenyl precursors. Key steps include halogenation reactions to introduce the chloro groups at the desired positions, followed by fluorination to incorporate the fluoro substituent. The final step involves esterification of the carboxylic acid group using ethanol under acidic conditions. This synthetic route highlights the compound's accessibility despite its complex structure.

The purity and quality of 2',6'-Dichloro-6-fluoro-biphenyl-2-carboxylic acid ethyl ester are critical for its intended applications. High-purity samples are essential for accurate biological testing and ensure reproducibility in synthetic chemistry applications. Analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC) are commonly employed to confirm the identity and purity of this compound.

The growing body of research on biphenyl derivatives underscores their potential as therapeutic agents and agrochemicals. As new synthetic methodologies are developed and computational tools advance, researchers will continue to explore novel derivatives like 2',6'-Dichloro-6-fluoro-biphenyl-2-carboxylic acid ethyl ester for their biological activities. The combination of dichloro, fluoro, and ethyl ester substituents makes this compound a promising candidate for further investigation in drug discovery pipelines.

In conclusion, 2',6'-Dichloro-6-fluoro-biphenyl-2-carboxylic acid ethyl ester (CAS No. 1361836-49-8) is a structurally complex yet versatile organic compound with significant potential in pharmaceutical and agrochemical research. Its unique substitution pattern offers opportunities for designing molecules with tailored biological activities, making it a valuable tool for chemists exploring new therapeutic strategies.